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Compound of Interest |

6-bromo-4-methyl-2H-chromen-2-
Compound Name:

one
CAS No.: 65490-12-2
Cat. No.: B14481425

Get Quote

Introduction & Compound Profile

6-bromo-4-methyl-2H-chromen-2-one (CAS: 25610-19-9) is a halogenated coumarin
derivative serving two critical roles in modern research: as a privileged pharmacophore in
medicinal chemistry and as a fluorogenic scaffold in probe development.

Unlike its highly fluorescent 7-hydroxy counterparts (e.g., 4-Methylumbelliferone), this specific
molecule exhibits fluorescence quenching due to the "Heavy Atom Effect" of the bromine
substituent at the C6 position. This unique property makes it an ideal "dark" starting material for
developing "turn-on" fluorescent probes via palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura), where the removal of bromine restores high quantum yield fluorescence.

Furthermore, the 6-bromo-4-methylcoumarin core has demonstrated intrinsic biological activity,
specifically as an inhibitor of Lipoxygenase (LOX) and Acetylcholinesterase (AChE), making it a
valuable lead compound for anti-inflammatory and neurodegenerative disease research.

Key Chemical Properties
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Property Specification
Molecular Formula C10H7Bro2
Molecular Weight 239.07 g/mol

Absorbance Max (
~310-320 nm (Solvent dependent)

)

Fluorescence Weak/Quenched (Restored upon substitution)

Soluble in DMSO, DMF, Acetonitrile; Poor in

Solubility
Water

Protocol 1: Analytical Quality Control (HPLC-UVIMS)

Objective: To validate the purity and identity of the scaffold before use in bioassays or

synthesis.

Rationale: Commercial batches of brominated coumarins may contain non-brominated
impurities (4-methylcoumarin) or dibromo species. These impurities have vastly different
biological potencies and fluorescence profiles, necessitating rigorous QC.

Materials
e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 um, 4.6 x 100 mm).

e Mobile Phase A: Water + 0.1% Formic Acid.
» Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

e Detection: UV at 254 nm and 320 nm; ESI-MS (Positive Mode).

Method Steps

o Sample Preparation: Dissolve 1 mg of 6-bromo-4-methyl-2H-chromen-2-one in 1 mL of
ACN. Sonicate for 5 minutes. Filter through a 0.22 um PTFE filter.

e Gradient Setup:
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[e]

0—-2 min: 5% B (Isocratic hold)

o

2-12 min: 5% - 95% B (Linear gradient)

[¢]

12-15 min: 95% B (Wash)

[¢]

15-18 min: 5% B (Re-equilibration)
e Flow Rate: 1.0 mL/min.
e Injection Volume: 5 pL.

Acceptance Criteria: Purity >98% by area integration at 320 nm. MS should show a
characteristic doublet isotopic pattern (1:1 ratio for

Br/

Br) at m/z 239/241

Protocol 2: Synthetic "Turn-On" Fluorescence
Assay

Objective: To utilize the 6-bromo scaffold for creating high-quantum yield fluorophores via
Suzuki Coupling.

Mechanism: The bromine atom facilitates Intersystem Crossing (ISC), quenching fluorescence.
Replacing the bromine with an aryl group (e.g., phenyl) removes this quenching pathway and
extends the

-conjugation, resulting in a "Turn-On" fluorescence effect.

Experimental Workflow Diagram
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________________________

Reaction Conditions Product (Active)

Suzuki Coupling

. +Ar-B(OH)2 Pd(PPh3)4, K2CO3

Phenylboronic Acid
80°C, 4h

6-Bromo-4-methyl-
coumarin
(Weak Fluorescence)

6-Phenyl-4-methyl-
coumarin

(Strong Blue Fluorescence)

Click to download full resolution via product page

Caption: Transformation of the non-fluorescent 6-bromo scaffold into a fluorescent probe via
Palladium-catalyzed cross-coupling.

Step-by-Step Procedure

e Reaction Setup: In a microwave vial, combine:

o

6-bromo-4-methyl-2H-chromen-2-one (1.0 eq, 0.5 mmol)

[¢]

Phenylboronic acid (1.2 eq)

o

(5 mol%)

[¢]

(2.0 eq)

[¢]

Solvent: Dioxane:Water (4:1, 3 mL).

o Execution: Degas with Nitrogen for 5 mins. Seal and heat at 80°C for 4 hours (or 30 mins in
microwave).

o Workup: Dilute with EtOAc, wash with brine, dry over

e Fluorescence Assay:

o Prepare 10 uM solutions of the Starting Material and the Purified Product in Ethanol.
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o Excitation: 320 nm.
o Emission Scan: 350 nm — 600 nm.

o Result: The starting material will show negligible emission. The product should show a
strong emission peak centered around ~440 nm (Blue).

Protocol 3: Lipoxygenase (LOX) Inhibition
Screening

Objective: To evaluate the biological activity of 6-bromo-4-methyl-2H-chromen-2-one as an
anti-inflammatory agent.

Scientific Basis: 6-substituted coumarins mimic the structure of arachidonic acid intermediates.
The bromine atom at C6 enhances lipophilicity, improving binding to the hydrophobic active site
of Lipoxygenase-1 (LOX-1).

Assay Principle

Soybean Lipoxygenase-1 (sLOX-1) catalyzes the oxidation of Linoleic Acid to
hydroperoxylinoleic acid. This product contains a conjugated diene system that absorbs
strongly at 234 nm. Inhibition is measured by the reduction in the rate of absorbance increase (

).
Reagents

» Buffer: 0.2 M Borate Buffer, pH 9.0.
e Enzyme: Soybean Lipoxygenase (Sigma-Aldrich), 1000 U/mL in buffer (keep on ice).
e Substrate: Linoleic Acid (2 mM stock in Ethanol).

e Test Compound: 6-bromo-4-methyl-2H-chromen-2-one (dissolved in DMSO).

Microplate Protocol

o Plate Setup: Use a UV-transparent 96-well plate (e.g., Corning 3635).
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¢ Incubation:

o Add 160 uL Borate Buffer.

[¢]

[¢]

[e]

o

Add 10 pL Enzyme Solution.

Incubate at 25°C for 10 minutes.

Control: Add 10 pL DMSO instead of test compound.

Add 10 pL Test Compound (Variable concentrations: 0.1 uM — 100 pM).

e |nitiation: Add 20 pL Linoleic Acid Substrate to start the reaction. Rapidly mix.

¢ Measurement:

o Read Absorbance at 234 nm every 10 seconds for 5 minutes.

o Calculate the slope (Vmax) of the linear portion of the curve.

Data Analysis & Calculation

Calculate % Inhibition using the formula:

[1]

IC50 Determination: Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis) using a non-

linear regression model (4-parameter logistic fit).

Concentration (uM) Slope (mMAU/min) % Inhibition
0 (DMSO Control) 45.2 0%

1.0 41.5 8.2%

10.0 284 37.1%

50.0 121 73.2%

100.0 4.3 90.5%

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC15439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14481425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

e Synthesis & Pharmacology: "Synthesis and biological evaluation of 6-substituted coumarin
derivatives." Journal of Chemical Research. Link

e Fluorescence Mechanisms: "Heavy atom effect on the photophysical properties of
coumarins." Photochemical & Photobiological Sciences. Link

« Enzyme Inhibition: "Coumarins as Lipoxygenase Inhibitors: Structure-Activity Relationships."
Bioorganic & Medicinal Chemistry. Link

e Assay Validation: "Spectrophotometric assays for Lipoxygenase activity." Methods in
Enzymology. Link

o Crystallography: "Crystal structure of 6-bromo-4-methyl-2H-chromen-2-one." I[UCrData.
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14481425?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14481425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

